Cas no 19500-95-9 (Methoxyacetic anhydride)

Methoxyacetic anhydride structure
Methoxyacetic anhydride structure
Methoxyacetic anhydride
19500-95-9
C6H10O5
162.1406
MFCD11976032
232571
88095

Methoxyacetic anhydride Properties

Names and Identifiers

    • Methoxyacetic acid anhydride
    • Methoxyacetic anhydride
    • Methoxyethanoic anhydride
    • Einecs 243-114-8
    • Di(methoxyacetic)anhydride
    • Bis(methoxyacetic acid)anhydride
    • Acetic acid,2-Methoxy-, anhydride
    • Methoxyl Acetic Anhydride(Dicitabine interMediate)
    • 2-methoxyacetic anhydride
    • Acetic acid, methoxy-, anhydride
    • PEHFQQWAINXOQG-UHFFFAOYSA-N
    • (2-methoxyacetyl) 2-methoxyacetate
    • methoxy-acetic acid anhydride
    • methoxy acetic acid anhydride
    • Methoxyacetic anhydride, 95%
    • RL02463
    • Intermediate of 5-Aza-2'-deoxycytidine
    • AB01091
    • NS00026360
    • M3180
    • SCHEMBL775538
    • 19500-95-9
    • 2-METHOXYACETYL 2-METHOXYACETATE
    • CS-0169387
    • 2-methoxyaceticanhydride
    • D95409
    • SY249775
    • J-521700
    • DTXSID70173159
    • AKOS037645551
    • MFCD11976032
    • AS-61406
    • DB-220840
    • +Expand
    • MFCD11976032
    • PEHFQQWAINXOQG-UHFFFAOYSA-N
    • 1S/C6H10O5/c1-9-3-5(7)11-6(8)4-10-2/h3-4H2,1-2H3
    • O(C(C([H])([H])OC([H])([H])[H])=O)C(C([H])([H])OC([H])([H])[H])=O

Computed Properties

  • 162.0528
  • 0
  • 5
  • 6
  • 162.053
  • 11
  • 126
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • -0.3
  • nothing
  • 0
  • 61.8

Experimental Properties

  • -0.65100
  • 61.83
  • 1.4259 (589.3 nm 25 ºC)
  • Very Soluble in water.(193 g/L) (25°C)
  • 120°C/15mmHg(lit.)
  • No data available
  • 0.9±0.3 mmHg at 25°C
  • 65.4±23.2 ºC,
  • Soluble (193 g/l) (25 º C),
  • Moisture Sensitive
  • 1.150±0.06 g/cm3 (20 ºC 760 Torr),

Methoxyacetic anhydride Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P007RUY-5g
Acetic acid,2-methoxy-, anhydride
 19500-95-9 >96.0%(GC)(T)
5g
 $42.00 2024-06-17
A2B Chem LLC
AD61898-5g
Methoxyacetic anhydride
 19500-95-9 >96.0%(GC)(T)
5g
 $35.00 2024-04-20
Aaron
AR007S3A-5g
Acetic acid,2-methoxy-, anhydride
 19500-95-9 96%
5g
 $40.00
abcr
AB504266-25 g
Methoxyacetic anhydride, 95%; .
 19500-95-9 95%
25g
 €127.00 2023-06-15
Ambeed
A672921-25g
2-Methoxyacetic anhydride
 19500-95-9 98%
25g
 $103.0
eNovation Chemicals LLC
D749417-25g
Acetic acid,2-methoxy-, anhydride
 19500-95-9 96.0%
25g
 $205 2022-09-07
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H64541-25g
Methoxyacetic anhydride, 95%
 19500-95-9 95%
25g
 ￥2048.00 2023-03-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1240027-25g
2-Methoxyacetic anhydride
 19500-95-9 97%
25g
 ￥889.00 2023-11-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M3180-25G
Methoxyacetic anhydride
 19500-95-9 96.0%(GC&T)
25G
 ￥825.0 2022-07-29
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
M3180-5G
2-Methoxyacetic Anhydride
 19500-95-9 >96.0%(GC)(T)
5g
 ¥290.00 2023-09-07

Methoxyacetic anhydride Suppliers

Hubei Wande Chemical Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:19500-95-9)
CHEN DAN DAN
15827180502
1148980033@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:19500-95-9)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:19500-95-9)
XU NV SHI
15221998634
1986399151@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:19500-95-9)
TANG SI LEI
15026964105
2881489226@qq.com

Methoxyacetic anhydride Related Literature

  • 1. Notes
    Gábor Fodor,J. Wein,Alexander Sch?nberg,G. F. Duffin,J. D. Kendall,A. Seetharamiah J. Chem. Soc. 1948 890
  • 2. Some observations relating to the use of 1-aryl-4-alkoxypiperidin-4-yl groups for the protection of the 2′-hydroxy functions in the chemical synthesis of oligoribonucleotides
    Wayne Lloyd,Colin B. Reese,Quanlai Song,Anthony M. Vandersteen,Cristina Visintin,Pei-Zhou Zhang J. Chem. Soc. Perkin Trans. 1 2000 165
  • 3. Synthesis of the 3′-terminal half of yeast alanine transfer ribonucleic acid (tRNAAla) by the phosphotriester approach in solution. Part 1. Preparation of the nucleoside building blocks
    Jonathan M. Brown,Chris Christodoulou,Simon S. Jones,Anil S. Modak,Colin B. Reese,Samson Sibanda,Aiko Ubasawa J. Chem. Soc. Perkin Trans. 1 1989 1735
  • 4. Novel host molecules derived from hexakis(benzylaminomethyl)benzene: X-ray analysis of a dimethylformamide adduct of hexakis-(N-benzyltrifluoroacetamidomethyl)benzene and the 3 KSCN·H2O complex of hexakis-[N-benzyl-(2-methoxyethoxy)acetamidomethyl)-benzene
    Andrew A. Freer,James H. Gall,David D. MacNicol J. Chem. Soc. Chem. Commun. 1982 674
  • 5. Reusable solid-phase supports for oligonucleotides and antisense therapeutics
    Richard T. Pon,Shuyuan Yu,Zhiqiang Guo,Ranjit Deshmukh,Yogesh S. Sanghvi J. Chem. Soc. Perkin Trans. 1 2001 2638
  • 6. The protection of thymine and guanine residues in oligodeoxyribonucleotide synthesis
    Colin B. Reese,Philip A. Skone J. Chem. Soc. Perkin Trans. 1 1984 1263
  • 7. The synthesis of oligoribonucleotides. Part XI. Preparation of ribonucleoside 2′-acetal 3′-esters by selective deacylation
    Colin B. Reese,J. Charles M. Stewart,Jacques H. van Boom,Harry P. M. de Leeuw,Joek Nagel,Jan F. M. de Rooy J. Chem. Soc. Perkin Trans. 1 1975 934
  • 8. The synthesis of oligoribonucleotides. Part IX. Preparation of ribonucleoside 2′-acetal 5′-esters
    J. H. van Boom,G. R. Owen,J. Preston,T. Ravindranathan,C. B. Reese J. Chem. Soc. C 1971 3230
  • 9. Index pages
    Analyst 1934 59 A001
  • 10. Organic chemistry
    J. Chem. Soc. Abstr. 1920 118 i517

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